Cas no 1805733-39-4 (2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid)

• Product Name: 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid
• CAS No: 1805733-39-4
• MF: C₁₃H₁₆O₅S
• MW: 284.328143119812
• CID: 4940414
• Update Time: 2025-05-20

2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid

• Inchi： 1S/C13H16O5S/c1-2-18-11(14)6-3-8-7-9(19)4-5-10(8)12(15)13(16)17/h4-5,7,12,15,19H,2-3,6H2,1H3,(H,16,17)
• InChI Key： GBVJPAGZHXNHGC-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(C(=O)O)O)=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 320
• XLogP3: 1.4
• Topological Polar Surface Area: 84.8

Additional information on 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid

Comprehensive Guide to 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid (CAS No. 1805733-39-4): Properties, Applications, and Market Insights

2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid (CAS No. 1805733-39-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique mercapto and carboxylic acid functional groups, plays a pivotal role in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug development and enzymatic studies.

The molecular structure of 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid includes a thiol group (-SH), which makes it highly reactive and useful in conjugation reactions. This property is particularly valuable in the design of prodrugs and targeted therapies, where controlled release mechanisms are essential. The ethoxy and oxopropyl moieties further enhance its solubility and stability, making it a versatile intermediate in organic synthesis.

One of the most searched questions about CAS No. 1805733-39-4 relates to its role in peptide modification. Recent studies highlight its utility in introducing thiol groups into peptide chains, enabling the creation of disulfide bridges—a critical feature in stabilizing protein structures. This application aligns with the growing demand for bioconjugation techniques in drug delivery systems, a hot topic in modern pharmacology.

In addition to its pharmaceutical applications, 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid is also explored in material science. Its ability to form stable bonds with metals and polymers makes it a candidate for developing functionalized surfaces and coatings. Researchers are investigating its potential in creating self-assembling monolayers (SAMs), which are crucial for biosensors and nanotechnology devices.

The synthesis of 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid typically involves multi-step organic reactions, including esterification and thiolation processes. Recent advancements in green chemistry have led to more sustainable production methods, reducing the use of hazardous reagents. This aligns with the global trend toward environmentally friendly synthesis, a topic frequently searched by chemists and environmental scientists.

Market trends indicate a rising demand for specialty chemicals like CAS No. 1805733-39-4, driven by the expansion of the biopharmaceutical industry. Analysts project steady growth in the compound’s applications, particularly in personalized medicine and biologics. Companies specializing in fine chemicals are increasingly listing this compound in their portfolios, catering to research institutions and pharmaceutical developers.

For researchers working with 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid, proper handling and storage are essential. Although not classified as a hazardous material, its thiol group requires protection from oxidation to maintain reactivity. Common storage practices include keeping the compound under inert gas or at low temperatures, ensuring long-term stability.

In summary, 2-(3-Ethoxy-3-oxopropyl)-4-mercaptomandelic acid (CAS No. 1805733-39-4) is a multifaceted compound with broad applications in drug development, material science, and bioconjugation. Its unique chemical properties and compatibility with modern synthetic techniques make it a valuable asset in both academic and industrial settings. As research continues to uncover new uses, this compound is poised to play an even greater role in advancing scientific innovation.